Cas no 2223033-07-4 (5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester)

5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester structure
2223033-07-4 structure
Product Name:5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester
CAS No:2223033-07-4
MF:C11H14BNO2S
MW:239.108748912811
CID:6810835
PubChem ID:49758625
Update Time:2025-03-04

5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester
    • CS-19661
    • AKOS015942184
    • 2223033-07-4
    • Inchi: 1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)9-6-5-8(7-13)16-9/h5-6H,1-4H3/i5D,6D,7+1,13+1
    • InChI Key: LKRPJAKTFWEYGA-URZHTNGJSA-N
    • SMILES: S1C([13C]#[15N])=C([2H])C([2H])=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 239.0967733Da
  • Monoisotopic Mass: 239.0967733Da
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5Ų
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